2-{[4-(4-ethoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[[4-(4-ethoxyphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C25H21F3N4O2S/c1-2-34-19-14-12-18(13-15-19)32-23(17-8-4-3-5-9-17)30-31-24(32)35-16-22(33)29-21-11-7-6-10-20(21)25(26,27)28/h3-15H,2,16H2,1H3,(H,29,33)
• InChI Key: XGKDEONFCIWSJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC=C3C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C25H21F3N4O2S
• Molecular Weight: 498.5 g/mol

Description

The compound belongs to a class of chemicals that include triazole derivatives, known for their wide range of pharmaceutical activities. Compounds containing the 1,2,4-triazole ring system have been the focus of significant research due to their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. Such compounds are synthesized through various chemical reactions involving triazole precursors and often exhibit interesting physical and chemical properties due to their complex molecular structures (MahyavanshiJyotindra et al., 2011).

Synthesis Analysis

The synthesis of triazole derivatives, including compounds similar to the one mentioned, typically involves the condensation of triazole-thiols with chloroacetamide derivatives in the presence of anhydrous potassium carbonate. This process leads to the formation of a wide variety of biologically active compounds. The structure of these synthesized compounds is then elucidated through techniques such as H1NMR, MASS Spectra, IR Spectra, and Elemental Analysis, confirming the successful synthesis and providing insights into the molecular configuration of the compounds (MahyavanshiJyotindra et al., 2011).

Future Directions

The future research directions for this compound could potentially include studying its synthesis, properties, and potential applications. For example, 1,2,4-triazoles and their derivatives have been studied for their potential use in various areas, including medicinal chemistry.